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Compound of Interest

Compound Name: 1,4-Dimethyl-1H-indole
CAS No.: 27816-52-0
Cat. No.: B8790885
Get Quote
. J

Part 1: Executive Summary & Core Directive
Operational Status:HAZARDOUS SUBSTANCE — STRICT SEGREGATION REQUIRED

1,4-Dimethyl-1H-indole is a substituted indole derivative used primarily as a building block in
pharmaceutical synthesis. Unlike general organic solvents, this compound presents specific
aquatic toxicity and irritation hazards that mandate strict exclusion from municipal waste

streams.

The Core Directive: Under no circumstances shall 1,4-Dimethyl-1H-indole or its reaction
mixtures be disposed of via sink drainage or evaporation. All waste streams must be captured,
segregated into "Non-Halogenated Organic" waste, and destroyed via high-temperature
incineration at an approved facility.

Part 2: Chemical Safety & Waste Profile

Effective disposal begins with accurate characterization. Use the data below to complete your
facility’'s Hazardous Waste Profile Sheet.
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ble 1- Physicochemical s Pol <nasal

Property Value | Description Operational Implication

Use for waste manifesting and
CAS Number 27816-52-0 ) )
inventory tracking.

] ) Melting point is approx. 51-54
) Solid (crystalline powder) or
Physical State o ] °C; often handled as a melt or
Liquid (if heated/dissolved)

solution.
B Low in water; High in organic Do not attempt aqueous
Solubility - .
solvents (DMSO, MeOH) dilution for disposal.
Combustible. Classified as
Flash Point >110 °C (Estimated) "Ignitable" if in flammable

solvent solution.

Irritant (Skin/Eye), Aquatic Must be labeled as "Toxic to
Hazard Class . L
Toxicity Aquatic Life."

) ) CRITICAL: Do not mix with
Incompatible with strong

Reactivity o Nitric Acid or Peroxides in
oxidizers e d
waste drums.

Part 3: Waste Stream Segregation Logic

Proper segregation prevents dangerous cross-reactivity in waste drums. Use the following logic
flow to determine the correct waste stream for your material.
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Start: Identify Waste Material

Contaminated PPE/Tools

Is the material a Solid Contaminated Debris Bin
(Pure Compound)? (Gloves, Weigh Boats)

Is the material a Liquid Solid Hazardous Waste Bin
(Solution/Mixture)? (Label: Toxic Organic Solid)

Identify Solvent Base

'

Contains Halogens?
(DCM, Chloroform)

Yes (e.g., DCM) No (e.g., DMSO, MeOH)

Halogenated Solvent Waste Non-Halogenated Solvent Waste

(Label: Flammable/Toxic) (Label: Flammable/Organic)

Click to download full resolution via product page

Figure 1:Decision matrix for segregating 1,4-Dimethyl-1H-indole waste streams. Note the
critical separation between halogenated and non-halogenated solvents to minimize disposal
costs and safety risks.

Part 4: Detailed Disposal Protocols
Protocol A: Disposal of Pure Solid Reagent

Applicable for: Expired shelf stock, spilled solids, or excess weighing material.
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o PPE Requirement: Nitrile gloves (double-gloved recommended), safety goggles, lab coat,
and N95 dust mask if powder is friable.

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original
glass container.

o Transfer:
o Carefully transfer the solid into the waste container.

o Do not dissolve in solvent solely for the purpose of disposal (this increases waste volume
unnecessarily).

e Labeling:
o Attach a hazardous waste tag.[1]
o Chemical Name: "1,4-Dimethyl-1H-indole".[2][3]
o Hazard Checkboxes: [x] Toxic [x] Irritant.[4]

o Storage: Cap tightly. Store in the Satellite Accumulation Area (SAA) away from oxidizers.

Protocol B: Disposal of Reaction Mixtures (Liquid Waste)

Applicable for: Mother liquors, extraction layers, and flash chromatography fractions.

e Quenching (If necessary): Ensure no reactive reagents (e.g., unquenched hydrides, active
metals) remain in the mixture. 1,4-Dimethyl-1H-indole itself does not require quenching, but
its co-reactants might.

e Solvent ldentification:

o Scenario 1 (Non-Halogenated): If dissolved in Ethyl Acetate, Methanol, or DMSO, pour
into the Non-Halogenated waste carboy.

o Scenario 2 (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform, pour into
the Halogenated waste carboy.
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» Rinsing: Rinse the reaction vessel twice with a minimal amount of compatible solvent (e.g.,
acetone) and add the rinsate to the same waste container.

« Documentation: Log the approximate volume and concentration on the waste container's log
sheet.

Protocol C: Spill Response (Immediate Action)

In the event of an accidental release outside a fume hood.

o Evacuate & Ventilate: If a large amount of dust is airborne, evacuate the immediate area for
15 minutes to allow settling.

o PPE Up: Don appropriate PPE including respiratory protection.[5]

o Containment:
o Solids: Cover with wet paper towels to prevent dust generation, then sweep up carefully.
o Liquids: Surround with absorbent boom or vermiculite.

o Cleanup: Place all cleanup materials into a heavy-duty plastic bag, seal it, and place that bag
inside the Solid Hazardous Waste bin.

o Decontamination: Wipe the surface with a soap and water solution.[6] Do not use bleach
immediately if the spill involved strong acids or amines, though generally safe for indoles.

Part 5: Regulatory Compliance & Transport

Adherence to these regulations ensures your facility remains audit-ready.

o EPA Waste Code: While 1,4-Dimethyl-1H-indole is not explicitly P- or U-listed, it is regulated
under 40 CFR 261.3 due to its toxicity and ignitability (if in solvent).

o RCRA Classification:

o If in flammable solvent: D001 (Ignitable).[7]
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o If pure/toxic: Manage as Non-RCRA Regulated Hazardous Waste (unless state-specific
codes apply, e.g., California's Title 22).

o DOT Shipping (for waste haulers):
o Proper Shipping Name: Waste Toxic solids, organic, n.o.s. (1,4-Dimethyl-1H-indole).
o UN Number: UN 2811.[4]

o Packing Group: III.

References
e PubChem. (2025).[3] 1,4-Dimethyl-1H-indole Compound Summary. National Library of
Medicine. [Link]

» U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. EPA.gov. [Link]

e Occupational Safety and Health Administration (OSHA). (2024). Hazard Communication
Standard: Safety Data Sheets. OSHA.gov. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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